rac-N-((2R,4r,6S)-2,6-dibenzyltetrahydro-2H-pyran-4-yl)acetamide

• Molecular Formula: C21H25NO2
• Molecular Weight: 323.4 g/mol
• IUPAC Name: N-[(2S,6R)-2,6-dibenzyloxan-4-yl]acetamide
• InChI: InChI=1S/C21H25NO2/c1-16(23)22-19-14-20(12-17-8-4-2-5-9-17)24-21(15-19)13-18-10-6-3-7-11-18/h2-11,19-21H,12-15H2,1H3,(H,22,23)/t19?,20-,21+
• InChI Key: VQQFLJBIOKNUDF-SEJPIABJSA-N
• Isomeric SMILES: CC(=O)NC1C[C@@H](O[C@@H](C1)CC2=CC=CC=C2)CC3=CC=CC=C3
• Canonical SMILES: CC(=O)NC1CC(OC(C1)CC2=CC=CC=C2)CC3=CC=CC=C3

Description

rac-N-((2R,4r,6S)-2,6-dibenzyltetrahydro-2H-pyran-4-yl)acetamide is a complex organic compound characterized by its tetrahydropyran ring structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of rac-N-((2R,4r,6S)-2,6-dibenzyltetrahydro-2H-pyran-4-yl)acetamide typically involves multiple steps, starting from readily available precursors. The key steps include the formation of the tetrahydropyran ring and the subsequent introduction of the acetamide group. Specific reaction conditions, such as temperature, solvents, and catalysts, are optimized to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure cost-effectiveness and scalability. Techniques such as continuous flow synthesis and automated reaction systems can be employed to enhance efficiency and reproducibility.

Chemical Reactions Analysis

Types of Reactions

rac-N-((2R,4r,6S)-2,6-dibenzyltetrahydro-2H-pyran-4-yl)acetamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or introduce hydrogen.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various nucleophiles and electrophiles for substitution reactions. Reaction conditions such as temperature, pressure, and solvent choice are crucial for achieving the desired outcomes.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxyl or carbonyl derivatives, while reduction may produce alcohols or amines.

Scientific Research Applications

rac-N-((2R,4r,6S)-2,6-dibenzyltetrahydro-2H-pyran-4-yl)acetamide has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: It may serve as a probe or ligand in biochemical studies.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of rac-N-((2R,4r,6S)-2,6-dibenzyltetrahydro-2H-pyran-4-yl)acetamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other biomolecules. The compound’s effects are mediated through pathways that regulate various biological processes, such as signal transduction, metabolism, and gene expression.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other tetrahydropyran derivatives with different substituents. Examples include:

• rac-N-((2R,4R,6S)-2-isopropyl-6-(3-nitrophenyl)tetrahydro-2H-pyran-4-yl)acetamide .

Uniqueness

rac-N-((2R,4r,6S)-2,6-dibenzyltetrahydro-2H-pyran-4-yl)acetamide is unique due to its specific substituents and stereochemistry, which confer distinct chemical and biological properties. These unique features make it valuable for specific applications that other similar compounds may not be suitable for.